5-((2-(4-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C24H19ClN4O3/c1-15-20(26-23(32-15)16-7-9-17(25)10-8-16)14-28-11-12-29-21(24(28)30)13-19(27-29)18-5-3-4-6-22(18)31-2/h3-13H,14H2,1-2H3
• InChI Key: CLNAMGPXOVHNLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)Cl)CN3C=CN4C(=CC(=N4)C5=CC=CC=C5OC)C3=O
• Molecular Formula: C24H19ClN4O3
• Molecular Weight: 446.9 g/mol

Description

5-((2-(4-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C24H19ClN4O3 and its molecular weight is 446.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research efforts have been dedicated to the synthesis and detailed structural characterization of compounds featuring similar structural motifs, including pyrazoles and oxazoles, which are chemically related to the compound . These studies often aim to understand the compound's crystalline structure and molecular geometry, which are crucial for predicting its reactivity and interaction with biological targets. For instance, Şahin et al. (2011) focused on the synthesis, crystal structures, and DFT studies of benzoxazolinone-based compounds, providing insights into their molecular geometries and electronic properties (Şahin et al., 2011). Such foundational work is pivotal for further application-driven research.

Biological Activity Investigations

Several studies have explored the biological activities of compounds structurally related to 5-((2-(4-Chlorophenyl)-5-Methyloxazol-4-yl)Methyl)-2-(2-Methoxyphenyl)Pyrazolo[1,5-a]Pyrazin-4(5H)-one. These activities span from antimicrobial to anticancer properties, highlighting the compound's potential in medicinal chemistry. For example, Patel et al. (2013) synthesized thiazolidin-4-one derivatives and evaluated their antimicrobial activity, suggesting a possible avenue for the development of new therapeutic agents (Patel et al., 2013). Such studies underscore the importance of structural analogs in discovering new biologically active molecules.

Material Science and Other Applications

Compounds with similar chemical frameworks have also been investigated for applications beyond biology, including material science and as potential additives in various industrial processes. For example, research on pyrazole derivatives has hinted at their potential as corrosion inhibitors, a critical aspect in material science for enhancing the longevity of metals in corrosive environments. Yadav et al. (2016) investigated pyranopyrazole derivatives for their efficacy in inhibiting mild steel corrosion, providing a foundation for the development of more effective and environmentally friendly corrosion inhibitors (Yadav et al., 2016).